Cas no 683792-42-9 (4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 683792-42-9
• MF: C₂₀H₂₃N₃O₄S₂
• MW: 433.544322252274
• CID: 6024957
• PubChem ID: 4321775
• Update Time: 2025-08-04

4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-(N-butyl-N-methylsulfamoyl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)benzamide
• AKOS024603387
• 4-[butyl(methyl)sulfamoyl]-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 683792-42-9
• Oprea1_823931
• F1122-1638

• Inchi： 1S/C20H23N3O4S2/c1-4-5-12-23(3)29(25,26)16-9-7-15(8-10-16)19(24)22-20-21-17(13-28-20)18-11-6-14(2)27-18/h6-11,13H,4-5,12H2,1-3H3,(H,21,22,24)
• InChI Key： KNGQQFACWGKRLD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2=CC=C(C)O2)=O)=CC=1)(N(C)CCCC)(=O)=O

Computed Properties

• Exact Mass: 433.11299857g/mol
• Monoisotopic Mass: 433.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 129Ų

Additional information on 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 683792-42-9)

4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 683792-42-9, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate arrangement of functional groups, including the 4-butyl(methyl)sulfamoyl moiety and the N-4-(5-methylfuran-2-yl) substituent, contributes to its distinct chemical profile and makes it a subject of interest for further investigation.

The 1,3-thiazol-2-ylbenzamide core structure of this compound is particularly noteworthy, as thiazole derivatives are well-documented for their diverse biological functions. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 5-methylfuran-2-yl group further enhances the molecular complexity, potentially influencing the compound's interactions with biological targets. This combination of structural features makes 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide a fascinating candidate for drug discovery and development.

In recent years, there has been a growing interest in exploring novel scaffolds that can modulate biological pathways associated with various diseases. The sulfamoyl group in this compound is known to enhance binding affinity and selectivity, which is crucial for developing effective pharmaceuticals. The 4-butyl(methyl)sulfamoyl moiety specifically introduces a bulky group that can interact with specific pockets on target proteins, potentially leading to high-affinity binding. This feature is particularly valuable in the design of small-molecule inhibitors.

One of the most compelling aspects of 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide is its potential application in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the importance of structurally diverse compounds that can interact with multiple targets or exhibit unique mechanisms of action. The thiazol-benzamide core suggests that this molecule may have the ability to interfere with key enzymatic pathways or signaling cascades involved in diseases such as cancer and inflammation.

Recent studies have highlighted the importance of thiazole derivatives in developing novel therapeutic agents. For instance, several thiazole-based compounds have shown efficacy in preclinical models as inhibitors of kinases and other enzymes implicated in tumor growth and progression. The structural features of 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide align well with these findings, making it a promising candidate for further exploration.

The 5-methylfuran-2-yl substituent adds an additional layer of complexity to the molecule, which could influence its pharmacokinetic properties and bioavailability. Furan derivatives are known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. By incorporating this group into the molecular framework, researchers aim to enhance the overall potency and selectivity of the compound. This approach aligns with current trends in drug discovery, where structurally innovative molecules are designed to overcome resistance mechanisms and improve therapeutic outcomes.

In addition to its potential therapeutic applications, 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-ylbenzamide may also serve as a valuable tool for mechanistic studies. Understanding how this compound interacts with biological targets can provide insights into disease pathways and help identify new drug targets. The use of computational methods such as molecular docking and simulation can aid in predicting binding affinities and understanding molecular interactions at an atomic level.

The development of novel pharmaceuticals often involves iterative processes of synthesis, characterization, and biological testing. Researchers typically start with a lead compound like 4-butyl(methyl)sulfamoyl-N-4-(5-methylfuran-2-yll)-1,3-thiazol -2 -y lbenzamide and make incremental modifications to optimize its properties. This process requires careful consideration of structural features that can enhance potency while minimizing toxicity.

One area where this compound shows particular promise is in the field of oncology. Cancer remains one of the most challenging diseases to treat due to its heterogeneity and ability to develop resistance to existing therapies. Novel agents that can target multiple aspects of cancer biology are needed to improve patient outcomes. The structural features of 4-butyl(methyl)sulfamoyl-N -4-(5 -m eth ylfura n - 2 -y l ) -1 ,3 -th i az ol - 2 -y lben z am ide make it a compelling candidate for further investigation as an anticancer agent.

The sulfamoyl group is known to play a critical role in modulating enzyme activity by acting as a hydrogen bond acceptor or metal chelator. In the context of cancer therapy, compounds containing sulfamoyl groups have shown promise as inhibitors of key enzymes involved in cell proliferation and survival. The presence of this group in 4-butyl(methyl)sulfamoyl-N -4-(5 -m eth ylfura n - 2 -y l ) -1 ,3 -th i az ol - 2 -y lben z am ide suggests that it may have similar effects on cancer cells.

Another exciting aspect of this compound is its potential role in modulating inflammatory pathways. Chronic inflammation is implicated in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. By targeting inflammatory pathways, compounds like 4-butyl(methyl)sulfamoyl-N -4-(5 -m eth ylfura n - 2 -y l ) -1 ,3 -th i az ol - 2 -y lben z am ide could offer therapeutic benefits beyond their primary mode of action.

In conclusion,4-butyl(methyl)sulfamoyl-N -(5-m eth ylfura n ) p>